N-mesityl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
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Description
N-mesityl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Reactivity
The compound "N-mesityl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide" and its derivatives serve as key intermediates in organic synthesis, particularly in the formation of heterocyclic compounds, which are crucial for developing new pharmaceuticals and materials. For example, the synthesis of amino-acrylamido carbenes demonstrates the modulation of carbene reactivity through the decoration with an α,β-unsaturated carbonyl moiety, showcasing the innovative approach to generating persistent carbenes for further chemical transformations (Mushinski et al., 2012).
Catalysis and Chemical Transformations
Palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions illustrate the versatility of similar compounds in synthesizing diverse heterocyclic derivatives. This method allows for the efficient creation of complex molecules from simpler precursors, highlighting the importance of transition metal catalysis in modern synthetic chemistry (Bacchi et al., 2005).
Drug Design and Biological Evaluation
Compounds structurally related to "this compound" have been investigated for their biological activities, including their roles as kinase inhibitors. For instance, the design, synthesis, and biological evaluation of novel derivatives as potential c-Met kinase inhibitors exemplify the application of such compounds in therapeutic agent development. These studies not only provide insights into the structure-activity relationships but also contribute to the discovery of new drugs with improved efficacy and selectivity (Liu et al., 2020).
Properties
IUPAC Name |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-13-10-15(3)20(16(4)11-13)23-22(27)21-18(28-5)12-19(26)25(24-21)17-9-7-6-8-14(17)2/h6-12H,1-5H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTHCFTCPNQBVCM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=O)C=C(C(=N2)C(=O)NC3=C(C=C(C=C3C)C)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.